Cas no 104286-02-4 (Prednisolone 17-Ethyl Carbonate)

• Product Name: Prednisolone 17-Ethyl Carbonate
• CAS No: 104286-02-4
• MF: C₂₄H₃₂O₇
• MW: 432.506688117981
• CID: 163798
• PubChem ID: 128526
• Update Time: 2025-06-07

Prednisolone 17-Ethyl Carbonate Chemical and Physical Properties

Names and Identifiers

• Prednisolone 17-ethylcarbonate
• Prednicarbate Related Compound B
• ethyl [(8S,9S,10R,11S,13S,14S,17R)-11-hydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl] carbonate
• Prednisolone 17-Ethy
• Pregna-1,4-diene-3,20-dione,17-[(ethoxycarbonyl)oxy]-11,21-dihydroxy-, (11b)-
• Pred-17-etc
• PREGNA-1,4-DIENE-3,20-DIONE, 17-((ETHOXYCARBONYL)OXY)-11,21-DIHYDROXY-, (11.BETA.)-
• DTXSID50908885
• 104286-02-4
• 4Z4G5V1592
• Prednisolone 17-Ethyl Carbonate
• UNII-4Z4G5V1592
• Prednisolone-17-ethylcarbonate
• PREDNISOLONE 17-(ETHYL CARBONATE)
• ETHYL 11.BETA.,21-DIHYDROXY-3,20-DIOXOPREGNA-1,4-DIEN-17-YL CARBONATE
• Pregna-1,4-diene-3,20-dione, 17-((ethoxycarbonyl)oxy)-11,21-dihydroxy-, (11beta)-
• PREDNICARBATE IMPURITY B [EP IMPURITY]
• 17-((Ethoxycarbonyl)oxy)-11,21-dihydroxypregna-1,4-diene-3,20-dione (11beta)-
• 11,21-Dihydroxy-3,20-dioxopregna-1,4-dien-17-yl ethyl carbonate
• Q27260697
• DB-254648

• Inchi： 1S/C24H32O7/c1-4-30-21(29)31-24(19(28)13-25)10-8-17-16-6-5-14-11-15(26)7-9-22(14,2)20(16)18(27)12-23(17,24)3/h7,9,11,16-18,20,25,27H,4-6,8,10,12-13H2,1-3H3/t16-,17-,18-,20+,22-,23-,24-/m0/s1
• InChI Key： CWVNDXWCEADDCU-ZJUZSDNKSA-N
• SMILES： O(C(=O)OCC)[C@]1(C(CO)=O)CC[C@H]2[C@@H]3CCC4=CC(C=C[C@]4(C)[C@H]3[C@H](C[C@@]21C)O)=O

Computed Properties

• Exact Mass: 432.21500
• Monoisotopic Mass: 432.21480336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 860
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110Ų
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: nothing

Experimental Properties

• Density: 1.29±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 622.4±55.0 °C at 760 mmHg
• Flash Point: 211.0±25.0 °C
• Solubility: Almost insoluble (0.032 g/l) (25 º C),
• PSA: 110.13000
• LogP: 2.73840
• Vapor Pressure: 0.0±4.1 mmHg at 25°C

Prednisolone 17-Ethyl Carbonate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)